4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid
Overview
Description
The compound “4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid” is a derivative of benzoic acid, which is characterized by the presence of amide and hydroxy functional groups. It’s important to note that the specific compound “4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid” does not have much information available .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using techniques such as FTIR, 1H and 13C NMR . These techniques provide information about the functional groups present in the molecule and their arrangement.Scientific Research Applications
Biosynthesis and Biotechnological Applications
4-Hydroxybenzoic acid derivatives have emerged as versatile intermediates for producing value-added bioproducts with potential applications in food, cosmetics, pharmacy, and more. Synthetic biology and metabolic engineering approaches have been utilized to enhance the biosynthesis of 4-Hydroxybenzoic acid and its derivatives, enabling the production of compounds such as resveratrol, muconic acid, and vanillyl alcohol, which have significant industrial and therapeutic applications (Wang et al., 2018).
Continuous Flow Synthesis
The synthesis of fluoro-substituted benzoic acids, similar to 4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid, has been optimized using continuous flow microreactors. This approach offers an efficient and scalable method for producing such compounds, which are valuable synthetic intermediates in the pharmaceutical industry and material science. The use of microflow systems has demonstrated significant improvements in yield and purity for these reactions, highlighting the potential for efficient industrial-scale production (Deng et al., 2015).
Pharmaceutical and Material Science Applications
Research into the derivatives of hydroxybenzoic acid, including compounds structurally related to 4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid, has shown potential applications in pharmaceuticals and material science. For instance, gallic acid (a trihydroxybenzoic acid derivative) exhibits antioxidant, anticarcinogenic, and antibacterial properties, which are investigated for use in medicine, food, and plant sciences. Functionalization of bioactive glasses with gallic acid has been explored to deliver these biological molecules into the body, using biomaterial surfaces as localized carriers (Zhang et al., 2013).
properties
IUPAC Name |
4-[(3,5-difluorobenzoyl)amino]-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F2NO4/c15-8-3-7(4-9(16)5-8)13(19)17-10-1-2-11(14(20)21)12(18)6-10/h1-6,18H,(H,17,19)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPFBZVNLAOGNJI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)C2=CC(=CC(=C2)F)F)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F2NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Difluorobenzamido)-2-hydroxybenzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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